Cas no 2768332-19-8 (1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride)

• Product Name: 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride
• CAS No: 2768332-19-8
• MF: C₁₂H₁₆BrClFN
• MW: 308.617545127869
• CID: 6093002
• PubChem ID: 165992870
• Update Time: 2025-07-28

1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37394641
• 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride
• 2768332-19-8
• 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride

• Inchi： 1S/C12H15BrFN.ClH/c13-10-5-4-9(8-11(10)14)12(15)6-2-1-3-7-12;/h4-5,8H,1-3,6-7,15H2;1H
• InChI Key： RPFKGWBFZOWNOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1(CCCCC1)N.Cl

Computed Properties

• Exact Mass: 307.01387g/mol
• Monoisotopic Mass: 307.01387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride

1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine Hydrochloride: A Comprehensive Overview

1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride (CAS No. 2768332-19-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride is a white crystalline solid with a molecular formula of C₁₃H₁₆BrFN₂. The compound is composed of a cyclohexane ring substituted with an amine group and a 4-bromo-3-fluorophenyl moiety. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride typically involves several steps. One common approach is the nucleophilic substitution reaction between 4-bromo-3-fluorobenzyl bromide and cyclohexylamine, followed by the formation of the hydrochloride salt. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product. For instance, the use of transition metal catalysts and microwave-assisted synthesis has shown promising results in enhancing the efficiency of the reaction.

Biological Activities and Applications

1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride has been studied for its potential biological activities, including its interactions with various receptors and enzymes. Research has shown that this compound exhibits moderate affinity for serotonin receptors, particularly the 5-HT_2A receptor. This property makes it a potential candidate for the development of novel antidepressants and anxiolytics. Additionally, preliminary studies have indicated that 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride may have anti-inflammatory effects, which could be beneficial in treating inflammatory disorders.

Clinical Trials and Research Developments

The potential therapeutic applications of 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride have led to several preclinical studies and early-stage clinical trials. In preclinical models, this compound has demonstrated promising results in reducing symptoms of depression and anxiety in animal models. These findings have prompted further investigation into its safety and efficacy in human subjects. Ongoing clinical trials are evaluating the compound's pharmacokinetic properties, dosing regimens, and potential side effects.

Safety Considerations

Safety is a critical aspect of any pharmaceutical development process. Preclinical toxicology studies have shown that 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new compound, careful monitoring is required to ensure patient safety during clinical trials. Researchers are also exploring ways to optimize the formulation to enhance its stability and bioavailability.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride highlights its potential as a valuable tool in medicinal chemistry and pharmaceutical development. Future studies will likely focus on refining its chemical structure to improve its potency and selectivity for specific targets. Additionally, further clinical trials are necessary to fully assess its therapeutic potential and safety profile. As research progresses, it is hoped that this compound will contribute to the development of new treatments for various medical conditions.